Cas no 1046-28-2 (Pregn-4-ene-3,20-dione,17-methyl-)

Pregn-4-ene-3,20-dione,17-methyl- structure
1046-28-2 structure
Product Name:Pregn-4-ene-3,20-dione,17-methyl-
CAS No:1046-28-2
MF:C22H32O2
MW:328.488286972046
CID:160665
PubChem ID:101951
Update Time:2025-04-19

Pregn-4-ene-3,20-dione,17-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pregn-4-ene-3,20-dione,17-methyl-
    • 17α-Methylprogesterone
    • 17-Methylpregn-4-ene-3,20-dione
    • 17-Methylprogesterone
    • 1046-28-2
    • (8R,9S,10R,13S,14S,17S)-17-acetyl-10,13,17-trimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
    • 17alpha-Methylprogesterone
    • UFIQEZHBGZCWRS-QZKGNRECSA-N
    • SCHEMBL8093443
    • TYW2G0D7NC
    • 17-methyl-4-pregnene-3,20-dione
    • 17alphalpha-Methylprogesterone
    • 17.ALPHA.-METHYLPROGESTERONE
    • 17.ALPHA.-METHYLPREGN-4-ENE-3,20-DIONE
    • PROGESTERONE, 17-METHYL-
    • DTXSID30909052
    • UNII-TYW2G0D7NC
    • Pregn-4-ene-3,20-dione, 17-methyl-
    • Inchi: 1S/C22H32O2/c1-14(23)21(3)11-9-19-17-6-5-15-13-16(24)7-10-20(15,2)18(17)8-12-22(19,21)4/h13,17-19H,5-12H2,1-4H3/t17-,18+,19+,20+,21-,22+/m1/s1
    • InChI Key: UFIQEZHBGZCWRS-QZKGNRECSA-N
    • SMILES: O=C(C)[C@@]1(C)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

  • Exact Mass: 328.24036
  • Monoisotopic Mass: 328.24023
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 632
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 34.1

Experimental Properties

  • Density: 1.07
  • Boiling Point: 449.5°C at 760 mmHg
  • Flash Point: 167.5°C
  • Refractive Index: 1.539
  • PSA: 34.14
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